Cas no 35195-80-3 (4-methyl-3-(4-methyl-1,3-thiazol-2-yl)benzoic acid)
35195-80-3 structure
Product Name:4-methyl-3-(4-methyl-1,3-thiazol-2-yl)benzoic acid
CAS No:35195-80-3
MF:C12H11NO2S
MW:233.286241769791
CID:1468930
PubChem ID:215198
Update Time:2025-04-20
4-methyl-3-(4-methyl-1,3-thiazol-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-3-(4-methyl-1,3-thiazol-2-yl)benzoic acid
- 4-Methyl-3-(4-methyl-2-thiazolyl)-benzoesaeure [German]
- 35195-80-3
- 4-Methyl-3-(4-methyl-2-thiazolyl)-benzoesaeure
- DTXSID20188692
- A824800
- Benzoic acid, 4-methyl-3-(4-methyl-2-thiazolyl)-
- 4-Methyl-3-(4-methyl-2-thiazolyl)benzoic acid
-
- Inchi: 1S/C12H11NO2S/c1-7-3-4-9(12(14)15)5-10(7)11-13-8(2)6-16-11/h3-6H,1-2H3,(H,14,15)
- InChI Key: VQZGXZBEJGSPGP-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1C1C=C(C(=O)O)C=CC=1C
Computed Properties
- Exact Mass: 233.05113
- Monoisotopic Mass: 233.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.278
- Boiling Point: 450.2°C at 760 mmHg
- Flash Point: 226°C
- Refractive Index: 1.617
- PSA: 50.19
4-methyl-3-(4-methyl-1,3-thiazol-2-yl)benzoic acid Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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